Cas no 4676-51-1 (diethyl methylsuccinate)

• Product Name: diethyl methylsuccinate
• CAS No: 4676-51-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 930525
• PubChem ID: 107321
• Update Time: 2025-04-19

diethyl methylsuccinate Chemical and Physical Properties

Names and Identifiers

• diethyl methylsuccinate
• diethyl 2-methylbutanedioate
• 1,4-DIETHYL 2-METHYLBUTANEDIOATE
• Diethyl 2-methylsuccinate #
• BUTANEDIOIC ACID, 2-METHYL-, 1,4-DIETHYL ESTER
• UNII-I363W620XV
• Diethyl 2-methylsuccinate
• AMY18809
• I363W620XV
• DTXSID80871093
• CHEBI:173899
• Butanedioic acid, methyl-, diethyl ester
• 1,2-BIS(ETHOXYCARBONYL)PROPANE
• 4676-51-1
• Q27887009
• Diethyl pyrotartrate
• SCHEMBL1245716
• NS00046692
• AKOS024319178
• EINECS 225-129-1
• DIETHYL 2-METHYL-1,4-BUTANEDIOATE

• Inchi： 1S/C9H16O4/c1-4-12-8(10)6-7(3)9(11)13-5-2/h7H,4-6H2,1-3H3
• InChI Key： XHLXMRJWRKQMCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.01 g/mL at 25 °C(lit.)
• Boiling Point: 217.5°C (estimate)
• Refractive Index: 1.4199 (estimate)
• PSA: 52.6